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Compound of Interest

Compound Name: 2,3-Butanedione-13C2

Cat. No.: B1147304 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data for 2,3-Butanedione-¹³C₂,

a stable isotope-labeled compound. The information presented is primarily based on the safety

data sheet (SDS) for the unlabeled analogue, 2,3-butanedione (CAS 431-03-8), as a specific,

detailed SDS for the ¹³C₂-labeled version is not readily available. It is standard practice to

handle isotopically labeled compounds with the same precautions as their unlabeled

counterparts.

Section 1: Chemical and Physical Properties
2,3-Butanedione-¹³C₂ is a yellow to greenish liquid with a pungent, butter-like odor.[1][2] It is a

highly flammable liquid and vapor.[3][4][5] Key physical and chemical properties are

summarized in the table below.
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Property Value Source(s)

Molecular Formula C₄H₆O₂ [3]

Molecular Weight 88.07 g/mol [3]

CAS Number 1173018-75-1 [3][4]

Appearance Yellow to green liquid [2]

Odor
Pungent, chlorine-like, butter-

like
[1][2]

Boiling Point 88 °C / 190.4 °F @ 760 mmHg [1][2][4][6]

Melting Point -4 to -2 °C / 24.8 to 28.4 °F [1][2][6]

Flash Point
6-7 °C / 42.8-44.6 °F (closed

cup)
[1][2][4][6]

Autoignition Temperature 365 °C / 689 °F [1][2]

Solubility in Water Soluble [1][2]

Specific Gravity 0.985 [1][2]

Vapor Density 3 (air = 1) [2][6]

Section 2: Hazard Identification and Classification
2,3-Butanedione-¹³C₂ is classified as a hazardous substance. The GHS classifications

aggregated from multiple sources indicate several primary hazards.[3]
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Hazard Class Category Hazard Statement

Flammable Liquids 2
H225: Highly flammable liquid

and vapor.[3][4][5]

Acute Toxicity, Oral 4
H302: Harmful if swallowed.[3]

[5]

Acute Toxicity, Inhalation 3 / 4
H331/H332: Toxic or harmful if

inhaled.[3]

Skin Corrosion/Irritation 2
H315: Causes skin irritation.[3]

[4][5]

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage.[3][4][5]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation.[3][4]

NFPA 704 Rating (estimated):

Health: 2

Flammability: 3

Instability: 1

Section 3: Toxicological Information
Exposure to 2,3-butanedione can cause adverse health effects. The substance can be

absorbed into the body through inhalation and ingestion.[7]
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Exposure Route Effects

Inhalation

Harmful or toxic if inhaled. Causes respiratory

tract irritation.[2][7] Vapors may lead to

dizziness, drowsiness, or suffocation.[2]

Prolonged or repeated exposure may cause

lung damage, with documented cases of

irreversible obstructive lung disease

(bronchiolitis obliterans) in occupational

settings.[6][7][8]

Skin Contact

Causes moderate skin irritation, redness, and

pain.[2][8] May be harmful if absorbed through

the skin.[2]

Eye Contact

Causes serious eye damage.[3][4][5] May result

in chemical conjunctivitis and corneal damage.

[2]

Ingestion

Harmful if swallowed.[2][3] May cause

gastrointestinal irritation with symptoms of

nausea, vomiting, and diarrhea.[2]

Acute Toxicity Data:

Test Species Result

LD50 Oral Rat 1580 mg/kg[1][8]

LD50 Dermal Rabbit > 5000 mg/kg[1]

LC50 Inhalation Rat 2.25-2.5 mg/L (4h)[1]

Section 4: Experimental Protocols - Safe Handling
and Emergency Procedures
Strict adherence to the following protocols is mandatory when working with 2,3-Butanedione-

¹³C₂.
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Personal Protective Equipment (PPE) Protocol
The selection and use of appropriate PPE is the primary line of defense against exposure.

Personal Protective Equipment (PPE)

Eye Protection
(Chemical safety goggles

 or face shield)

Proceed with
Experiment

Skin Protection
(Butyl rubber gloves,

 lab coat)

Respiratory Protection
(Use in fume hood or with

 NIOSH-approved respirator)

Handling
2,3-Butanedione-¹³C₂

Mandatory

Mandatory

Mandatory

Click to download full resolution via product page

Caption: Required personal protective equipment for handling 2,3-Butanedione-¹³C₂.

Spill Response Protocol
In the event of a spill, immediate and appropriate action is required to prevent exposure and

environmental contamination.

Evacuate: Immediately evacuate personnel from the spill area.

Ventilate: Ensure adequate ventilation, but avoid inhaling vapors.

Control Ignition Sources: Remove all sources of ignition (e.g., open flames, sparks).[1][2]

Use non-sparking tools.[1][2]

Containment: Absorb the spill with an inert material such as vermiculite, sand, or earth.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1147304?utm_src=pdf-body-img
https://www.fishersci.com/store/msds?partNumber=AC107651000&productDescription=2%2C3-BUTANEDIONE%2C+99%25+100ML&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/03275.pdf
https://www.fishersci.com/store/msds?partNumber=AC107651000&productDescription=2%2C3-BUTANEDIONE%2C+99%25+100ML&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/03275.pdf
https://pim-resources.coleparmer.com/sds/03275.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147304?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collection: Place the absorbed material into a suitable, closed container for disposal.[2]

Decontamination: Clean the spill area thoroughly.

Disposal: Dispose of the waste in accordance with approved waste disposal regulations.[1]

First Aid Measures Protocol
The following procedures should be followed in the case of exposure.

Exposure Type Protocol

Inhalation

Move the victim to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration. Seek immediate medical attention.

[1]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin with plenty of water for

at least 15 minutes. Seek immediate medical

attention if irritation persists.[1]

Eye Contact

Immediately rinse eyes cautiously with plenty of

water for at least 15 minutes, also under the

eyelids. Remove contact lenses if present and

easy to do. Continue rinsing. Seek immediate

medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]

Section 5: Storage and Disposal
Proper storage and disposal are critical for maintaining the stability of the chemical and

ensuring safety.

Storage Protocol
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Storage Conditions

Dry, cool, well-ventilated area
(Flammables area) Tightly closed container

Keep away from:
- Heat, sparks, open flames

- Strong oxidizing agents
- Acids and bases

- Metals

Refrigerate to maintain quality

Click to download full resolution via product page

Caption: Key requirements for the safe storage of 2,3-Butanedione-¹³C₂.

Keep containers tightly closed in a dry, cool, and well-ventilated place designated as a

flammables area.[1][5]

Store away from heat, sparks, open flames, and other ignition sources.[1][2][4]

Incompatible materials include strong oxidizing agents, acids, strong bases, and metals.[1]

To maintain product quality, keep the material refrigerated.[1][5]

Disposal Protocol
Disposal of 2,3-Butanedione-¹³C₂ and its containers must be conducted at an approved

waste disposal plant.[1]

Do not allow the product to enter drains or the environment.

Empty containers may retain product residue (liquid and/or vapor) and can be dangerous.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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